3-(1,3-benzothiazol-2-yl)-4-hydroxy-2-oxo-6-propyl-2H-chromen-7-yl methyl carbonate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-4-hydroxy-2-oxo-6-propylchromen-7-yl] methyl carbonate
• InChI: InChI=1S/C21H17NO6S/c1-3-6-11-9-12-15(10-14(11)28-21(25)26-2)27-20(24)17(18(12)23)19-22-13-7-4-5-8-16(13)29-19/h4-5,7-10,23H,3,6H2,1-2H3
• InChI Key: UZHASERDDYVOHW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC(=O)OC)OC(=O)C(=C2O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H17NO6S
• Molecular Weight: 411.4 g/mol

Description

Benzothiazoles are a class of sulfur-containing heterocycles that involve a benzene ring fused to a thiazole ring. They have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole ring system was originally found in various marine and terrestrial natural compounds. It is widely used in various applications due to its highly pharmaceutical and biological activity.

Chemical Reactions Analysis

The development of synthetic processes for benzothiazole compounds is one of the most significant problems facing researchers. Recent advances in the synthesis of benzothiazole compounds related to green chemistry have been made from the condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Scientific Research Applications

Anti-Tubercular Activity

• . These derivatives exhibit inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis.

Arylamides Synthesis

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Antitumor Agents

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit good binding properties with epilepsy molecular targets such as gaba (a) alpha-1, glutamate, gaba (a) delta receptors, and na/h exchanger .

Mode of Action

Benzothiazole derivatives have been known to interact with their targets, leading to changes that result in their observed biological activities .

Biochemical Pathways

Benzothiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

A computational study carried out on similar benzothiazole derivatives showed favorable pharmacokinetic properties .

Result of Action

Benzothiazole derivatives have been associated with a wide range of biological activities, including anti-tubercular, anti-cancer, anti-bacterial, anti-diabetic, anti-inflammatory, and anticonvulsant activities .

Action Environment

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways, suggesting that the compound’s action may be influenced by the conditions under which it is synthesized .

Future Directions

The future development trend and prospect of the synthesis of benzothiazoles were anticipated. Benzothiazoles will continue to play an important role in the field of medicinal chemistry due to their potent and significant biological activities and great pharmaceutical value.